Cas no 1804881-53-5 (Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate
• CAS No: 1804881-53-5
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 4803630
• Update Time: 2025-06-10

Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate

• Inchi： 1S/C11H12F2N2O4/c1-3-19-9(16)4-7-6(2)14-5-8(11(12)13)10(7)15(17)18/h5,11H,3-4H2,1-2H3
• InChI Key： PEBGPFJLBIPZNF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CC(=O)OCC)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate

Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate (CAS No. 1804881-53-5): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate, identified by its CAS number 1804881-53-5, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its difluoromethyl and methyl substituents, as well as its nitro and acetic acid ester functionalities, has garnered considerable attention due to its versatile applications in drug discovery and development. The structural features of this compound make it a valuable intermediate for synthesizing novel bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The difluoromethyl group is a strategic structural element in medicinal chemistry, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In the context of Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate, this moiety contributes to the compound's potential as a building block for next-generation therapeutics. Recent studies have highlighted the utility of difluoromethyl-containing compounds in the development of antiviral and anticancer agents, underscoring the relevance of this intermediate in contemporary pharmaceutical research.

The presence of the methyl group in Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate further enhances its synthetic appeal. Methyl-substituted pyridines are frequently employed in medicinal chemistry due to their ability to influence electronic properties, solubility, and overall bioactivity. The nitro group, another prominent feature of this compound, serves as a versatile handle for further functionalization through reduction or coupling reactions. These attributes collectively make Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate a cornerstone in the synthesis of structurally diverse and pharmacologically relevant molecules.

In recent years, Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate has been utilized in several innovative research projects aimed at addressing unmet medical needs. For instance, researchers have leveraged this intermediate to develop novel inhibitors targeting enzymes involved in neurodegenerative diseases. The combination of the
difluoromethyl and methyl groups with the nitropyridine core has shown promise in modulating pathways associated with inflammation and oxidative stress, key factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a scaffold for generating new therapeutic strategies.

The acetic acid ester functionality in Ethyl 5-(
difluoromethyl
)-2-(methyl)-4-nitropyridine-3-acetate also contributes to its synthetic utility. Ester groups are commonly employed in drug design due to their ease of modification through hydrolysis or transesterification reactions. This flexibility allows chemists to fine-tune the properties of derived compounds, optimizing them for specific biological targets. For example, recent work has demonstrated the use of this intermediate in generating analogs with enhanced blood-brain barrier penetration, a critical factor for treating central nervous system disorders.

The broader significance of Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate extends beyond its immediate applications in drug discovery. Its structural motifs are reminiscent of established pharmacophores found in marketed drugs, suggesting that derivatives of this compound may exhibit similar biological activities while offering novel therapeutic profiles. This aligns with the growing emphasis on structure-based drug design approaches, where intermediates like Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate play a pivotal role.

In conclusion, Ethyl 5-(difluoromethyl)-2-methyl-4-nitropyridine-3-acetate (CAS No. 1804881-53-5) stands out as a versatile and valuable intermediate in pharmaceutical chemistry. Its unique combination of functional groups—particularly the
difluoromethyl
and
methyl
substituents—makes it an attractive candidate for synthesizing novel bioactive molecules targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, it is poised to remain a cornerstone in the development of next-generation therapeutics.